Cas no 331281-44-8 (Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester)

• Product Name: Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester
• CAS No: 331281-44-8
• MF: C₉H₅F₂NO₂
• MW: 197.138309240341
• CID: 3941261
• PubChem ID: 69415610
• Update Time: 2025-07-14

Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester
• methyl 2-cyano-4,5-difluorobenzoate
• 331281-44-8
• SCHEMBL5356658

• Inchi： 1S/C9H5F2NO2/c1-14-9(13)6-3-8(11)7(10)2-5(6)4-12/h2-3H,1H3
• InChI Key： YDQRRCIXAPHXNP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(F)=C(F)C=C1C#N

Computed Properties

• Exact Mass: 197.02883473Da
• Monoisotopic Mass: 197.02883473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.1Ų

Additional information on Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester

Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester (CAS No. 331281-44-8): A Comprehensive Overview

Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester, with the CAS number 331281-44-8, is a fluorinated cyano-substituted benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further investigation and development.

The molecular structure of Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester consists of a benzene ring substituted with a cyano group at the 2-position and fluoro atoms at the 4 and 5 positions. The presence of these fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the cyano group introduces a polar moiety that can interact with biological targets, potentially improving binding affinity and selectivity.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their potential applications in medicinal chemistry. These compounds have been explored as intermediates in the synthesis of various pharmacologically active agents. For instance, studies have shown that fluorinated benzoic acids can serve as scaffolds for developing anti-inflammatory, antimicrobial, and anticancer drugs.

One of the most compelling aspects of Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester is its potential as a building block for more complex molecules. The combination of cyano and fluoro substituents provides a versatile platform for structural modifications, allowing researchers to fine-tune the properties of the compound to meet specific biological requirements. This flexibility has made it an attractive candidate for drug discovery programs aimed at identifying novel therapeutic agents.

Recent research has highlighted the pharmacological significance of fluorinated benzoic acids. For example, studies have demonstrated that certain fluorinated benzoic acids exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. This suggests that Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester could be a valuable starting point for developing new drugs targeting these pathways.

The synthesis of Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the benzene ring typically requires specialized synthetic methodologies due to the high reactivity and sensitivity of these elements. However, advances in synthetic chemistry have made it possible to access complex fluorinated aromatic compounds more efficiently than ever before.

In addition to its pharmaceutical applications, Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester has shown potential in agrochemical research. Fluorinated benzoic acids have been investigated as intermediates for developing new pesticides and herbicides. Their unique chemical properties make them effective at interacting with biological targets in pests while maintaining low toxicity to non-target organisms.

The growing body of research on fluorinated benzoic acids underscores their importance as versatile chemical entities. As our understanding of their structure-activity relationships continues to evolve, new opportunities for therapeutic applications are likely to emerge. The compound's unique combination of substituents makes it a promising candidate for further exploration in both academic and industrial settings.

The future prospects for Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester are exciting and multifaceted. Ongoing studies aim to elucidate its mechanisms of action and identify new therapeutic indications. Additionally, efforts are underway to develop more efficient synthetic routes that will facilitate large-scale production for industrial applications.

In conclusion, Benzoic acid, 2-cyano-4,5-difluoro-, methyl ester (CAS No. 331281-44-8) is a fascinating compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its importance is likely to grow even further.